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Compound of Interest

Compound Name: Fba-IN-1

Cat. No.: B10856947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Fba-IN-1, a first-in-class

covalent allosteric inhibitor of fungal Fructose-1,6-bisphosphate Aldolase (FBA). This document

details its mechanism of action, applications in fungal research, and protocols for its use.

Introduction
Fructose-1,6-bisphosphate aldolase (FBA) is a critical enzyme in the central carbon

metabolism of fungi, catalyzing a reversible reaction in both glycolysis and gluconeogenesis.

Fungal FBA belongs to the Class II aldolases, which are mechanistically distinct from the Class

I aldolases found in humans, making it an attractive target for the development of novel

antifungal agents. Fba-IN-1 (also referred to as compound 2a11) is a potent and specific

inhibitor of FBA in Candida albicans (CaFBA), demonstrating significant potential for both basic

research and as a lead compound for antifungal drug discovery.[1][2][3][4]

Mechanism of Action
Fba-IN-1 acts as a covalent and allosteric inhibitor of CaFBA.[1][2][3][4] Through a structure-

guided discovery process, it was identified that Fba-IN-1 targets a novel covalent binding site

at cysteine 292 (C292) of the enzyme.[2] This allosteric inhibition mechanism offers a distinct

advantage over competitive inhibitors, potentially leading to greater specificity and efficacy. By

inhibiting FBA, Fba-IN-1 disrupts the central carbon metabolism, leading to the inhibition of
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fungal growth. This has been demonstrated to be effective even against drug-resistant fungal

strains.

Data Presentation
Antifungal Activity of Fba-IN-1
The following table summarizes the known antifungal activity of Fba-IN-1. Currently, published

data is limited to a specific strain of Candida albicans. Further research is required to determine

the broader antifungal spectrum.

Fungal Strain Compound MIC₈₀ (µg/mL) Reference

Azole-resistant

Candida albicans 103
Fba-IN-1 1 [1][2][3][4][5]

Experimental Protocols
Protocol 1: Preparation of Fba-IN-1 Stock Solution
This protocol is intended for the preparation of a stock solution of Fba-IN-1 for in vitro and in

vivo studies.

Materials:

Fba-IN-1 (powder)

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer
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Procedure:

To prepare a 2.5 mg/mL stock solution, first create a 25.0 mg/mL intermediate stock by

dissolving the appropriate amount of Fba-IN-1 powder in DMSO.

In a sterile microcentrifuge tube, add 100 µL of the 25.0 mg/mL Fba-IN-1 DMSO stock to 400

µL of PEG300.

Mix the solution thoroughly by vortexing.

Add 50 µL of Tween-80 to the mixture and vortex again until the solution is homogenous.

Add 450 µL of saline to bring the final volume to 1 mL. The final concentration of Fba-IN-1
will be 2.5 mg/mL.

Storage:

For long-term storage (up to 6 months), aliquot the stock solution and store at -80°C under a

nitrogen atmosphere.[1]

For short-term storage (up to 1 month), store at -20°C under a nitrogen atmosphere.[1]

Protocol 2: Minimum Inhibitory Concentration (MIC)
Assay for Fba-IN-1
This protocol describes a standard broth microdilution method to determine the Minimum

Inhibitory Concentration (MIC) of Fba-IN-1 against fungal strains.

Materials:

Fba-IN-1 stock solution (prepared as in Protocol 1)

Fungal culture in logarithmic growth phase

Appropriate fungal growth medium (e.g., RPMI-1640 with L-glutamine, buffered with MOPS)

Sterile 96-well microtiter plates
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Spectrophotometer or microplate reader

Procedure:

Prepare a serial two-fold dilution of the Fba-IN-1 stock solution in the fungal growth medium

in the wells of a 96-well plate. The final volume in each well should be 100 µL. The

concentration range should typically span from 0.03 µg/mL to 32 µg/mL.

Prepare a fungal inoculum suspension and adjust the concentration to 1 x 10³ to 5 x 10³

cells/mL in the growth medium.

Add 100 µL of the fungal inoculum to each well of the microtiter plate, bringing the final

volume to 200 µL. This will further dilute the Fba-IN-1 concentration by half.

Include a positive control (fungal inoculum without inhibitor) and a negative control (medium

only) on each plate.

Incubate the plates at the optimal growth temperature for the fungal species (e.g., 35°C for

Candida albicans) for 24-48 hours.

Determine the MIC by visual inspection of turbidity or by measuring the optical density at 600

nm. The MIC₈₀ is defined as the lowest concentration of Fba-IN-1 that inhibits 80% of the

fungal growth compared to the positive control.

Visualizations
Signaling Pathways and Experimental Workflows
The inhibition of FBA by Fba-IN-1 is expected to have significant downstream effects on

cellular signaling and metabolism. While direct experimental evidence linking Fba-IN-1 to

specific signaling pathways is still emerging, the disruption of glycolysis is known to impact key

regulatory networks.
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Caption: Mechanism of action of Fba-IN-1 leading to fungal growth inhibition.
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Caption: Experimental workflow for determining the MIC of Fba-IN-1.
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Caption: Putative impact of FBA inhibition on fungal stress response pathways.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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